![molecular formula C21H15N3O2S B2429669 N-(4-acetylphenyl)-2-(1,3-benzothiazol-2-yl)pyridine-3-carboxamide CAS No. 880621-14-7](/img/structure/B2429669.png)
N-(4-acetylphenyl)-2-(1,3-benzothiazol-2-yl)pyridine-3-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(4-acetylphenyl)-2-(1,3-benzothiazol-2-yl)pyridine-3-carboxamide is a useful research compound. Its molecular formula is C21H15N3O2S and its molecular weight is 373.43. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Chemical Synthesis and Biological Evaluation
The chemical compound N-(4-acetylphenyl)-2-(1,3-benzothiazol-2-yl)pyridine-3-carboxamide has been a focus of research for its potential applications in various scientific areas, particularly in the synthesis of novel chemical entities and the exploration of their biological activities. Studies have outlined methodologies for creating derivatives of related structures, evaluating their potential in drug development and disease treatment.
One significant area of research has been the synthesis of heterocyclic compounds, including pyridine derivatives, and their subsequent evaluation for antimicrobial, antitumor, and antipsychotic activities. For instance, Patel et al. (2007) and Patel et al. (2011) have developed methods for synthesizing new pyridine derivatives with potential antimicrobial properties, exploring the chemistry behind the formation of these compounds and their biological applications. Their work demonstrates the versatility of pyridine-based molecules in creating pharmacologically active agents (Patel, N., Agravat, S. N., & Shaikh, Faiyazalam M., 2011), (Patel, N., & Agravat, S. N., 2007).
Furthermore, research into the synthesis of aromatic polyamides featuring specific structural units, as investigated by Choi and Jung (2004), showcases the development of materials with enhanced thermal stability and solubility, indicating the compound’s relevance in materials science. Their findings contribute to the understanding of how modifications in molecular structure can significantly alter the physical properties of polymeric materials, making them suitable for various industrial applications (Choi, K., & Jung, J., 2004).
In the realm of medicinal chemistry, compounds structurally related to this compound have been explored for their pharmacological potentials. The discovery of MGCD0103, a histone deacetylase inhibitor with anticancer properties, exemplifies the compound's relevance in developing new therapeutic agents. Zhou et al. (2008) describe the design and synthesis of MGCD0103, highlighting its selectivity and activity against cancer cell lines, demonstrating the critical role of pyridine derivatives in drug discovery and development (Zhou, N. Z., Moradei, O., Raeppel, S., et al., 2008).
Properties
IUPAC Name |
N-(4-acetylphenyl)-2-(1,3-benzothiazol-2-yl)pyridine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H15N3O2S/c1-13(25)14-8-10-15(11-9-14)23-20(26)16-5-4-12-22-19(16)21-24-17-6-2-3-7-18(17)27-21/h2-12H,1H3,(H,23,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QPSPAVMBXFDVJG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C1=CC=C(C=C1)NC(=O)C2=C(N=CC=C2)C3=NC4=CC=CC=C4S3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H15N3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
373.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.